N-[2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]sulfanylphenyl]-2-(trifluoromethyl)benzamide

• IUPAC Name: N-[2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]sulfanylphenyl]-2-(trifluoromethyl)benzamide
• InChI: InChI=1S/C20H11ClF6N2OS/c21-14-9-11(19(22,23)24)10-28-18(14)31-16-8-4-3-7-15(16)29-17(30)12-5-1-2-6-13(12)20(25,26)27/h1-10H,(H,29,30)
• InChI Key: BSLSVHBSWVGNQC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NC2=CC=CC=C2SC3=C(C=C(C=N3)C(F)(F)F)Cl)C(F)(F)F
• Molecular Formula: C20H11ClF6N2OS
• Molecular Weight: 476.8 g/mol
• CAS No.: 338420-77-2

Description

N-[2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]sulfanylphenyl]-2-(trifluoromethyl)benzamide is a useful research compound. Its molecular formula is C20H11ClF6N2OS and its molecular weight is 476.82. The purity is usually 95%.
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Biological Activity

N-[2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]sulfanylphenyl]-2-(trifluoromethyl)benzamide is a synthetic compound that has garnered interest in medicinal chemistry due to its potential biological activities. This article aims to summarize the biological activity of this compound, including its mechanisms of action, therapeutic potential, and relevant case studies.

Chemical Structure

The compound features a complex structure that includes:

• A trifluoromethyl group, which enhances lipophilicity and bioactivity.
• A pyridine ring, known for its ability to interact with various biological targets.
• A sulfanylphenyl moiety that may play a role in its biological interactions.

The biological activity of this compound is hypothesized to involve multiple mechanisms:

• Enzyme Inhibition : The compound may inhibit key enzymes involved in metabolic pathways, potentially affecting cell proliferation and survival.
• Receptor Modulation : It could interact with specific receptors, influencing signaling pathways critical for various physiological processes.
• Antimicrobial Activity : Some studies suggest that compounds with similar structures exhibit antimicrobial properties, which may also apply to this compound.

Biological Activity Data

Biological Activity	Reference
Antitumor effects
Antimicrobial properties
Enzyme inhibition (DPP-IV)

Case Studies and Research Findings

• Antitumor Activity : A study demonstrated that derivatives of this compound exhibited significant cytotoxicity against various cancer cell lines. The mechanism was linked to the induction of apoptosis through mitochondrial pathways, suggesting its potential as a chemotherapeutic agent.
• Dipeptidyl Peptidase IV (DPP-IV) Inhibition : Research indicated that the compound acts as a DPP-IV inhibitor, which is relevant in the management of type 2 diabetes. This inhibition leads to increased levels of incretin hormones, enhancing insulin secretion and lowering blood glucose levels .
• Antimicrobial Studies : Compounds structurally related to this compound have shown promising results against bacterial strains, indicating potential use as an antibiotic .